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Compound of Interest

Compound Name: Phthalanilic acid, 2',3'-dimethyl-

Cat. No.: B095676

Spectroscopic and Methodological Overview of
Phthalanilic Acid Derivatives

Disclaimer: This document addresses the request for spectroscopic data (NMR, IR, Mass
Spec) for "Phthalanilic acid, 2',3'-dimethyl-". Following a comprehensive search, no
experimental or computed spectroscopic data for this specific compound was found in publicly
available resources. As an alternative, this guide presents available information on the closely
related compound, 2'-Methylphthalanilic acid. It is crucial to note that the data for this
alternative compound is not a direct substitute and will differ from the requested molecule.

Compound Identity: 2'-Methylphthalanilic acid

This section provides the basic chemical identifiers for the alternative compound, 2'-
Methylphthalanilic acid.
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Property

Value

Compound Name

2'-Methylphthalanilic acid

Molecular Formula C15H13NOs3

Molecular Weight 255.27 g/mol [1]

Exact Mass 255.089543 g/mol [1]
InChI=1S/C15H13NO3/c1-10-6-2-5-9-13(10)16-

InChl 14(17)11-7-3-4-8-12(11)15(18)19/h2-9H,1H3,
(H,16,17)(H,18,19)[1]
CC1=CC=CC=C1NC(=0)C2=CC=CC=C2C(=0)
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O

Spectroscopic Data Summary

The following tables summarize the available spectroscopic information for 2'-

Methylphthalanilic acid.

NMR Spectroscopy

Chemical Shift (d)
ppm

Nucleus

Solvent Notes

Data not available in
search results. A
13C computed spectrum is

noted in SpectraBase.

[1]

Not specified

H Data not available in
search results.

Not specified

Infrared (IR) Spectroscopy
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Frequency (cm™?) Intensity Assignment

Data not available in search

results.

Mass Spectrometry (MS)

Relative Abundance o
m/z %) Fragment lonization Method
0

Data not available in

search results.

Experimental Protocols

Specific experimental protocols for the synthesis and spectroscopic analysis of 2'-
Methylphthalanilic acid are not detailed in the available search results. However, a generalized
synthetic approach for phthalanilic acids involves the reaction of phthalic anhydride with a
substituted aniline.

A plausible general protocol would be:

o Dissolve the substituted aniline (in this case, 2,3-dimethylaniline) in a suitable aprotic solvent
(e.g., dichloromethane, chloroform, or acetone).

e Add an equimolar amount of phthalic anhydride to the solution.
« Stir the reaction mixture at room temperature. The reaction is often exothermic.
e The product, a phthalanilic acid, typically precipitates from the solution.

» The solid product can be collected by filtration, washed with a cold solvent to remove
unreacted starting materials, and dried.

 Further purification can be achieved by recrystallization from an appropriate solvent.

Spectroscopic analysis would then be performed on the purified product.
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Conceptual Workflow

The following diagram illustrates a generalized workflow for the synthesis and characterization
of a substituted phthalanilic acid.
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Generalized Workflow for Synthesis and Characterization of Substituted Phthalanilic Acids
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Caption: A generalized workflow for the synthesis and spectroscopic characterization of
phthalanilic acid derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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